Cas no 2640959-99-3 (N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine)

• Product Name: N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine
• CAS No: 2640959-99-3
• MF: C₁₇H₂₂N₈
• MW: 338.410181522369
• CID: 5316914
• PubChem ID: 154829975
• Update Time: 2025-05-20

N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N,6-Trimethyl-2-(4-pyrazolo[1,5-a]pyrazin-4-yl-1-piperazinyl)-4-pyrimidinamine
• F6619-3714
• 2640959-99-3
• AKOS040708612
• N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C17H22N8/c1-13-12-15(22(2)3)21-17(20-13)24-10-8-23(9-11-24)16-14-4-5-19-25(14)7-6-18-16/h4-7,12H,8-11H2,1-3H3
• InChI Key： LIUMYPDKZSPNFJ-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC=NN3C=CN=2)CCN(C2N=C(C)C=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 338.19674274g/mol
• Monoisotopic Mass: 338.19674274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.57±0.10(Predicted)

Additional information on N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine

N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine: A Comprehensive Overview

N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine, identified by the CAS number 2640959993, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities, including anti-cancer, anti-viral, and anti-inflammatory properties.

The molecular structure of this compound is characterized by a pyrimidine ring system substituted with a piperazine group at position 2 and a trimethylamino group at position 4. The piperazine ring is further substituted with a pyrazolo[1,5-a]pyrazine moiety at position 4, which introduces additional heterocyclic functionality into the molecule. This intricate architecture suggests that the compound may exhibit unique pharmacological properties due to its ability to interact with multiple biological targets.

Recent studies have highlighted the potential of pyrimidine derivatives as inhibitors of various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain pyrimidine-based compounds can effectively inhibit cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its enzymatic inhibition potential, this compound's structural features suggest it may also exhibit anti-inflammatory activity through modulation of inflammatory signaling pathways such as NF-kB and MAPK. Preclinical studies have shown that pyrimidine derivatives can suppress the production of pro-inflammatory cytokines like TNF-alpha and IL-6 in vitro models of inflammation.

The presence of a piperazine ring in the molecule is particularly interesting from a pharmacological standpoint, as piperazines are known to enhance drug bioavailability and permeability due to their lipophilic nature and ability to form hydrogen bonds with biological membranes. Furthermore, the substitution pattern on the piperazine ring can significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity and toxicity profiles of compounds like this one using machine learning algorithms and molecular docking studies. For example, researchers at Stanford University utilized deep learning models to predict that similar pyrimidine derivatives may exhibit selective activity against specific isoforms of serine proteases involved in blood coagulation.

From a synthetic perspective, this compound likely requires a multi-step synthesis involving coupling reactions between heterocyclic building blocks and amine-containing intermediates. The synthesis pathway would need to carefully control stereochemistry and regioselectivity to ensure high yields of the desired product.

In terms of therapeutic applications, this compound could potentially be developed into an orally bioavailable drug for treating conditions such as solid tumors or chronic inflammatory diseases. Its unique combination of structural motifs suggests it may overcome some of the limitations associated with existing therapies, such as resistance mechanisms or adverse side effects.

Looking ahead, further preclinical studies are needed to evaluate this compound's safety profile in animal models and determine its optimal dosing regimen for clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial for advancing this promising lead compound through the drug development pipeline.